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Compound of Interest

Compound Name: AL002

Cat. No.: B15613663

Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling AL002, an investigational humanized monoclonal

antibody. The following procedures are based on best practices for handling unconjugated

monoclonal antibodies in a laboratory setting.

Personal Protective Equipment (PPE)
While unconjugated monoclonal antibodies like AL002 are not generally classified as

hazardous in the same way as cytotoxic compounds, a precautionary approach is essential

due to the limited data on long-term occupational exposure.[1][2] The following PPE is

mandatory when handling AL002:
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PPE Category Item Rationale

Eye and Face Protection

Safety glasses with side

shields or safety goggles. A

face shield should be worn

over safety glasses or goggles

if there is a significant risk of

splashes.[3]

Protects against accidental

splashes and aerosols.

Hand Protection

Disposable nitrile gloves.

Double gloving may be

appropriate when handling

higher concentrations or larger

volumes.

Prevents skin contact. Gloves

should be changed

immediately if contaminated.

Protective Clothing
A lab coat or gown with long

sleeves.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for

handling solutions in a well-

ventilated area. Use in a

biological safety cabinet (BSC)

for procedures that may

generate aerosols.

Minimizes inhalation risk

during aerosol-generating

procedures.

Note: All PPE should be removed before leaving the laboratory area.

Operational Plan: Handling and Preparation
Adherence to aseptic technique is critical to maintain the sterility and integrity of AL002.

General Handling Protocol:

Preparation of Workspace: Disinfect the work surface (preferably within a biological safety

cabinet) before and after handling AL002.

Thawing: If frozen, thaw AL002 according to the manufacturer's instructions, typically at

room temperature or in a 2-8°C refrigerator. Avoid repeated freeze-thaw cycles.
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Dilution and Aliquoting: If required, dilute AL002 using a sterile, appropriate buffer as

specified in your experimental protocol. Create single-use aliquots to minimize contamination

and degradation.

Labeling: Clearly label all vials and tubes with the name of the antibody, concentration, and

date.

Spill Management: In case of a spill, isolate the area. For small spills, absorb the liquid with

appropriate material, and decontaminate the area with a suitable disinfectant. For larger

spills, follow your institution's specific spill response procedures.

Experimental Workflow for In Vitro Cell-Based Assay:
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A general workflow for an in vitro experiment using AL002 on microglial cells.

AL002 Product Information
The following table summarizes typical information for a research-grade monoclonal antibody.

Note: As AL002 is an investigational product without a publicly available product sheet, this

data is illustrative.
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Parameter Value

Target
Triggering Receptor Expressed on Myeloid cells

2 (TREM2)[4][5]

Molecular Weight ~150 kDa[6]

Isotype Humanized IgG1[7]

Supplied As Liquid solution in a buffered saline formulation

Typical Concentration 1-10 mg/mL

Storage
Store at 2-8°C for short-term use. For long-term

storage, aliquot and freeze at -20°C or -80°C.

Half-life (in blood) 8 to 9 days[7]

TREM2 Signaling Pathway
AL002 is designed to activate TREM2, a receptor expressed on microglia.[5] Activation of

TREM2 initiates a signaling cascade that is thought to enhance microglial function, including

phagocytosis and proliferation.
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Simplified signaling pathway activated by AL002 binding to the TREM2 receptor.
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Disposal Plan
Investigational drug waste must be handled as hazardous chemical waste.

Procedure for Disposal:

Segregation: All materials that have come into contact with AL002, including unused

solutions, empty vials, contaminated gloves, and plasticware, must be segregated from

regular lab trash.

Containerization:

Sharps: Needles and syringes should be placed in a designated sharps container.

Liquids: Liquid waste containing AL002 should be collected in a clearly labeled, leak-proof

hazardous waste container.

Solid Waste: Contaminated solid waste (e.g., gloves, tubes, flasks) should be placed in a

designated hazardous waste bag or container.

Labeling: All waste containers must be labeled as "Hazardous Waste" and include the name

"AL002" and the approximate concentration.

Disposal: The sealed and labeled containers must be disposed of through your institution's

Environmental Health and Safety (EHS) office for incineration by a licensed vendor. Do not

dispose of AL002 or contaminated materials in standard biohazard bags or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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